Cas no 170572-47-1 (Methyl 3,5-difluoro-4-hydroxybenzoate)

Methyl 3,5-difluoro-4-hydroxybenzoate is a fluorinated aromatic ester with applications in pharmaceutical and agrochemical synthesis. Its key structural features include a benzoate core substituted with two fluorine atoms and a hydroxyl group, enhancing its reactivity and potential as an intermediate in fine chemical production. The presence of fluorine atoms improves metabolic stability and bioavailability, making it valuable in drug development. The methyl ester group offers versatility for further derivatization. This compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Its stability under standard conditions facilitates handling and storage.
Methyl 3,5-difluoro-4-hydroxybenzoate structure
170572-47-1 structure
Product Name:Methyl 3,5-difluoro-4-hydroxybenzoate
CAS No:170572-47-1
MF:C8H6F2O3
MW:188.128249645233
MDL:MFCD12406862
CID:843030
PubChem ID:53847253
Update Time:2025-05-28

Methyl 3,5-difluoro-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3,5-difluoro-4-hydroxybenzoate
    • 3,5-difluoro-4-hydroxybenzoic acid methyl ester
    • AK126686
    • CTK8E4297
    • KB-78584
    • SureCN198937
    • DB-356657
    • MS-9672
    • 3,5-difluoro-4-hydroxy-benzoic acid methyl ester
    • Benzoic acid, 3,5-difluoro-4-hydroxy-, methyl ester
    • C73278
    • DTXSID00707108
    • CS-0187485
    • Z1255443616
    • GNFQIZAZPRYIFJ-UHFFFAOYSA-N
    • MFCD12406862
    • EN300-3195965
    • 170572-47-1
    • methyl3,5-difluoro-4-hydroxybenzoate
    • AKOS016012948
    • SCHEMBL198937
    • MDL： MFCD12406862
    • Inchi： 1S/C8H6F2O3/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3,11H,1H3
    • InChI Key： GNFQIZAZPRYIFJ-UHFFFAOYSA-N
    • SMILES： FC1C(=C(C=C(C(=O)OC)C=1)F)O

Computed Properties

  • Exact Mass: 188.02848
  • Monoisotopic Mass: 188.02850037g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.402±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 247.3±40.0 ºC (760 Torr),
  • Flash Point: 103.4±27.3 ºC,
  • Solubility: Very slightly soluble (0.77 g/l) (25 º C),
  • PSA: 46.53

Methyl 3,5-difluoro-4-hydroxybenzoate Security Information

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